3-Chloro-5-(2-methylthiophenyl)phenol

• IUPAC Name: 3-chloro-5-(2-methylsulfanylphenyl)phenol
• InChI: InChI=1S/C13H11ClOS/c1-16-13-5-3-2-4-12(13)9-6-10(14)8-11(15)7-9/h2-8,15H,1H3
• InChI Key: JROIOWLXHRIENR-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1C2=CC(=CC(=C2)Cl)O
• Molecular Formula: C13H11ClOS
• Molecular Weight: 250.74 g/mol
• CAS No.: 1262002-23-2

Description

3-Chloro-5-(2-methylthiophenyl)phenol is a halogenated phenolic compound characterized by a chlorine atom at the 3-position and a 2-methylthiophenyl group at the 5-position of the phenol ring. The methylthiophenyl substituent introduces sulfur-containing aromaticity, which may influence electronic properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Chloro-5-(2-methylthiophenyl)phenol typically involves the following steps:

Coupling Reaction: The 2-methylthiophenyl group can be introduced via a Suzuki-Miyaura coupling reaction. This involves the reaction of a boronic acid derivative of 2-methylthiophene with a halogenated phenol in the presence of a palladium catalyst and a base.

Industrial Production Methods: Industrial production of 3-Chloro-5-(2-methylthiophenyl)phenol may involve large-scale halogenation and coupling reactions under controlled conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance efficiency and scalability.

Types of Reactions:

Oxidation: 3-Chloro-5-(2-methylthiophenyl)phenol can undergo oxidation reactions to form quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding hydroquinone or other reduced forms.

Substitution: The chlorine atom in the phenol ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride can be used.

Substitution: Nucleophiles such as amines or thiols can be used in the presence of a base to facilitate substitution reactions.

Major Products:

Oxidation: Quinones or other oxidized phenolic compounds.

Reduction: Hydroquinones or reduced phenolic compounds.

Substitution: Various substituted phenols depending on the nucleophile used.

Scientific Research Applications

3-Chloro-5-(2-methylthiophenyl)phenol has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme inhibition and protein interactions.

Industry: It can be used in the production of polymers, coatings, and other materials with specific properties.

Mechanism of Action

The mechanism of action of 3-Chloro-5-(2-methylthiophenyl)phenol involves its interaction with molecular targets such as enzymes or receptors. The phenolic hydroxyl group can form hydrogen bonds with active sites, while the chlorine and 2-methylthiophenyl groups can enhance binding affinity through hydrophobic interactions and van der Waals forces. These interactions can modulate the activity of the target proteins and pathways involved.

Comparison with Similar Compounds

Structural and Electronic Analysis

• Methylsulfanyl (SMe) analogs (e.g., CAS 66624-02-0) exhibit stronger electron-donating effects due to the direct S–C bond, enhancing reactivity in coupling reactions . Pentafluorothio (SF₅) substituents (CAS N/A) are highly electron-withdrawing, reducing electron density on the aromatic ring and altering reaction pathways .

Physicochemical Properties

• Solubility: Hydroxymethylphenyl derivatives (e.g., CAS 1261904-62-4) are more soluble in polar solvents (e.g., water, ethanol) due to hydrogen-bonding capacity . Thiophenyl and methylphenyl analogs likely favor nonpolar solvents (e.g., dichloromethane, toluene) due to aromatic and alkyl groups .
• Thermal Stability: Limited data exist, but methylsulfanyl compounds (CAS 66624-02-0) are typically stable up to 150°C, whereas fluorinated derivatives (e.g., SF₅) may decompose at lower temperatures due to weak C–F bonds .